Cas no 886494-48-0 (4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine)

4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine is a heterocyclic organic compound featuring both furan and thiazole moieties linked by an aromatic amine group. Its structural complexity makes it a valuable intermediate in pharmaceutical and materials chemistry. The presence of reactive amino groups enhances its utility in further functionalization, enabling applications in drug discovery, particularly as a building block for bioactive molecules. The compound’s conjugated system may also contribute to optoelectronic properties, suggesting potential use in organic semiconductors or fluorescent probes. Its well-defined synthesis route ensures consistent purity, making it suitable for research and industrial applications requiring precise molecular frameworks.

4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine structure

886494-48-0 structure

Product Name:4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine

CAS No:886494-48-0

MF:C₁₃H₁₁N₃OS

MW:257.310940980911

CID:5227938

Update Time:2025-08-05

4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine
- 2-Thiazolamine, 4-[5-(4-aminophenyl)-2-furanyl]-
- Inchi： 1S/C13H11N3OS/c14-9-3-1-8(2-4-9)11-5-6-12(17-11)10-7-18-13(15)16-10/h1-7H,14H2,(H2,15,16)
- InChI Key： JBGISTPVXWZQLS-UHFFFAOYSA-N
- SMILES： S1C=C(C2=CC=C(C3=CC=C(N)C=C3)O2)N=C1N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 2

4-[5-(4-aminophenyl)furan-2-yl]-1,3-thiazol-2-amine Pricemore >>

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Chemenu	CM527601-1g	4-(5-(4-Aminophenyl)furan-2-yl)thiazol-2-amine	886494-48-0	97%	1g	$611	2023-03-10
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